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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the immunolocalization of
prosystemin, a key prohormone in the plant defense signaling pathway. The protocols detailed
below are intended to assist researchers in visualizing the subcellular localization of
prosystemin in plant tissues, particularly in response to wounding and other stressors.

Introduction

Prosystemin is a 200-amino acid precursor to the 18-amino acid peptide hormone, systemin.
In solanaceous plants like tomato, systemin is a potent activator of the systemic wound
response, leading to the production of defense-related proteins such as proteinase inhibitors.
Understanding the cellular and subcellular localization of prosystemin is crucial for elucidating
the mechanisms of its synthesis, processing, and transport in initiating systemic defense
signals.

Immunolocalization studies have revealed that prosystemin is primarily found in the vascular
phloem parenchyma cells of leaves, petioles, and stems.[1] At the subcellular level, it is
localized to the cytosol and the nucleus of these cells.[1] This localization suggests a functional
role for these cells in the synthesis and processing of prosystemin as a primary line of
defense signaling.[1]
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Data Presentation

The following tables summarize quantitative data related to the expression of prosystemin and
downstream defense-related genes in response to wounding. This data is critical for designing
experiments and interpreting results from immunolocalization studies.

Table 1: Relative Quantification of Prosystemin and Defense-Related Gene Transcripts in
Tomato Leaves After Wounding

Relative Expression Level
Gene Time After Wounding (Fold Change vs.
Unwounded Control)

Prosys 3 hours Increased

Prosys 6 hours Increased

Prosys 24 hours Largely Decreased

LoxC (Lipoxygenase C) 6 hours Significantly Overexpressed
AOS (Allene Oxide Synthase) 6 hours Significantly Overexpressed
Pin | (Proteinase Inhibitor I) 6 hours Significantly Overexpressed
Pin 1l (Proteinase Inhibitor I1) 6 hours Significantly Overexpressed

Table 2: Recommended Antibody Dilutions and Incubation Times (Starting Points for
Optimization)
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. o Recommended Incubation Incubation
Antibody Application L .
Dilution Time Temperature
Anti-prosystemin )
Western Blot 1:1000 Overnight 4°C
(polyclonal)
Anti-prosystemin  Immunohistoche )
) 1:100 - 1:500 Overnight 4°C
(polyclonal) mistry (IHC)
Anti-rabbit IgG
Room
(HRP- Western Blot 1:2500 1 hour
] Temperature
conjugated)
Anti-rabbit IgG )
Immunohistoche Room
(Fluorophore- ) 1:200 - 1:1000 1-2 hours
mistry (IHC) Temperature

conjugated)

Signaling Pathway

The prosystemin/systemin signaling pathway is a critical component of the plant's defense
against herbivores and pathogens. The following diagram illustrates the key steps in this
pathway.
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Caption: Prosystemin/Systemin Signaling Pathway.
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Experimental Protocols

The following protocols provide detailed methodologies for the immunolocalization of

prosystemin in plant tissues. These should be considered as a starting point, and optimization

may be necessary for specific tissues and experimental conditions.

Protocol 1: Immunohistochemistry (IHC) of Prosystemin
in Paraffin-Embedded Tomato Tissue

This protocol is adapted for the localization of prosystemin in fixed and embedded tomato

tissues, such as stems or petioles.

Materials:

Tomato tissue (stems, petioles)

Fixative solution: 4% (w/v) paraformaldehyde in 1X Phosphate Buffered Saline (PBS), pH 7.4
Ethanol series (50%, 70%, 85%, 95%, 100%)

Xylene

Paraffin wax

Microtome

Poly-L-lysine coated microscope slides

Antigen retrieval buffer: 10 mM Sodium Citrate, pH 6.0

Blocking buffer: 5% (w/v) Bovine Serum Albumin (BSA) in PBS with 0.1% Tween-20 (PBST)
Primary antibody: Anti-prosystemin polyclonal antibody

Secondary antibody: Fluorophore-conjugated anti-rabbit IgG

DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining
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e Mounting medium
e Humidified chamber
Procedure:

o Fixation: Immediately after excision, immerse small tissue samples (approx. 3-5 mm) in 4%
paraformaldehyde in 1X PBS and incubate overnight at 4°C.

o Dehydration: Dehydrate the tissue through a graded ethanol series:

[e]

70% ethanol, 1 hour

(¢]

85% ethanol, 1 hour

[¢]

95% ethanol, 1 hour

[¢]

100% ethanol, 2 changes of 1 hour each
» Clearing: Incubate the tissue in xylene (2 changes of 1 hour each).

e Infiltration and Embedding: Infiltrate the tissue with molten paraffin wax at 60°C (3 changes
of 2 hours each) and embed in paraffin blocks.

e Sectioning: Cut 5-10 um thick sections using a microtome and float them on a warm water
bath. Mount the sections onto poly-L-lysine coated slides and dry overnight at 37°C.

o Deparaffinization and Rehydration:

[¢]

Xylene, 2 changes of 10 minutes each.

[e]

100% ethanol, 2 changes of 5 minutes each.

[e]

95% ethanol, 5 minutes.

o

70% ethanol, 5 minutes.

[¢]

Distilled water, 5 minutes.
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Antigen Retrieval: Immerse slides in pre-heated antigen retrieval buffer and incubate at 95°C
for 20 minutes. Allow to cool to room temperature.

Blocking: Wash sections with PBST (3 x 5 minutes). Block non-specific binding by incubating
with blocking buffer for 1 hour at room temperature in a humidified chamber.

Primary Antibody Incubation: Dilute the anti-prosystemin antibody in blocking buffer (e.g.,
1:200). Apply to the sections and incubate overnight at 4°C in a humidified chamber.

Washing: Wash sections with PBST (3 x 10 minutes).

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in
blocking buffer. Apply to the sections and incubate for 1-2 hours at room temperature in the
dark.

Washing: Wash sections with PBST (3 x 10 minutes) in the dark.

Counterstaining: Incubate sections with DAPI solution (1 pg/mL in PBS) for 5 minutes at
room temperature in the dark.

Washing: Wash sections with PBS (2 x 5 minutes) in the dark.
Mounting: Mount coverslips using an anti-fade mounting medium.

Imaging: Visualize the staining using a fluorescence or confocal microscope.
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Caption: Immunohistochemistry Workflow.
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Protocol 2: Whole-Mount Immunolocalization of
Prosystemin in Tomato Seedlings or Leaves

This protocol is suitable for visualizing prosystemin in whole tissues, such as small leaves or
seedlings, and is adapted from a universal plant immunolocalization protocol.

Materials:

Tomato seedlings or young leaves

 Fixative solution: 2% (w/v) formaldehyde in 1X Microtubule Stabilizing Buffer (MTSB; 50 mM
PIPES, 5 mM EGTA, 5 mM MgSO4, pH 7.0) with 0.1% Triton X-100

o Methanol (100%, pre-warmed to 60°C)

» Blocking buffer: 5% (w/v) BSA in 1X Tris-buffered saline with 0.1% Tween-20 (TBST)
¢ Primary antibody: Anti-prosystemin polyclonal antibody

e Secondary antibody: Fluorophore-conjugated anti-rabbit IgG

o DAPI

e Mounting medium

Procedure:

» Fixation: Place the plant material in the fixative solution. Apply a vacuum for 2-3 minutes and
then slowly release. Repeat this step. Incubate for 40 minutes at 37°C with gentle shaking.

e Washing: Wash the samples with distilled water for 10 minutes.
e Permeabilization:
o Incubate in 100% methanol for 20 minutes at 37°C.

o Replace with fresh 100% methanol pre-warmed to 60°C and incubate for 3 minutes.
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o Gradually add water to reduce the methanol concentration to 20%.

o Transfer the samples to fresh water.

Blocking: Wash the samples with TBST (3 x 10 minutes). Block with blocking buffer for 1
hour at room temperature.

Primary Antibody Incubation: Dilute the anti-prosystemin antibody in blocking buffer.
Incubate overnight at 4°C with gentle agitation.

Washing: Wash the samples with TBST (4 x 15 minutes).

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in
blocking buffer. Incubate for 2-3 hours at room temperature in the dark with gentle agitation.

Washing: Wash the samples with TBST (4 x 15 minutes) in the dark.

Counterstaining: Incubate with DAPI solution (1 pg/mL in TBS) for 10 minutes in the dark.
Washing: Wash with TBS (2 x 5 minutes) in the dark.

Mounting: Mount the samples in a suitable mounting medium on a microscope slide.

Imaging: Visualize using a confocal microscope for optical sectioning.
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Caption: Whole-Mount Immunolocalization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1175159?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/14534786/
https://pubmed.ncbi.nlm.nih.gov/14534786/
https://www.benchchem.com/product/b1175159#immunolocalization-techniques-for-cellular-prosystemin
https://www.benchchem.com/product/b1175159#immunolocalization-techniques-for-cellular-prosystemin
https://www.benchchem.com/product/b1175159#immunolocalization-techniques-for-cellular-prosystemin
https://www.benchchem.com/product/b1175159#immunolocalization-techniques-for-cellular-prosystemin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1175159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

